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Compound of Interest

Tetramethylrhodamine-5-
Compound Name:
maleimide

Cat. No. B12378862

This guide provides a comprehensive technical overview of Tetramethylrhodamine-5-
maleimide (TMRM-5-maleimide), a thiol-reactive fluorescent probe essential for researchers,
scientists, and drug development professionals. We will explore its core chemical properties,
the mechanism of its labeling reaction, and detailed protocols for its application, ensuring a
thorough understanding of its utility in biological research.

Core Properties of Tetramethylrhodamine-5-
maleimide

Tetramethylrhodamine-5-maleimide, also known as 5-TAMRA maleimide, is a fluorescent
dye widely used for the modification of peptides and proteins.[1][2] Its utility is centered on the
specific and covalent labeling of thiol groups, primarily found in the cysteine residues of
proteins.

Molecular Characteristics

A precise understanding of the molecular formula and weight is critical for accurate
stoichiometric calculations in labeling experiments and for subsequent analysis of the labeled
biomolecules.
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Property Value
Molecular Formula C2sH23NsO0s[1][3][4][5]
Molecular Weight 481.50 g/mol [1][3][4][5][6]

The structure of TMRM-5-maleimide comprises a tetramethylrhodamine fluorophore,
responsible for its fluorescent properties, and a maleimide group that provides the reactivity
towards thiols.

Fluorescence Properties

TMRM is a bright, orange-fluorescent dye with stable fluorescence across a range of pH
values.[7][8] These properties make it a robust tool for various fluorescence-based

applications.
Property Value
Excitation Maximum (Aex) ~543-548 nm[3][4]
Emission Maximum (Aem) ~575 nm[3][4]

The Chemistry of Thiol-Reactive Labeling

The specificity of TMRM-5-maleimide for thiol groups is a key feature that enables targeted
labeling of biomolecules.

The Thiol-Maleimide Reaction

The maleimide group reacts with the sulfhydryl group of a cysteine residue through a Michael
addition reaction. This reaction is highly selective for thiols and proceeds efficiently at a near-
neutral pH (7.0-7.5), forming a stable thioether bond.[9][10][11] This ensures a permanent and
covalent attachment of the fluorescent dye to the target protein.
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Figure 1: Schematic of the reaction between TMRM-5-maleimide and a protein thiol group.

Experimental Protocols for Protein Labeling

The following protocols provide a detailed, step-by-step guide for the successful labeling of
proteins with TMRM-5-maleimide.

Preparation of Reagents

1. Protein Preparation:

» Dissolve the protein containing thiol groups in a degassed buffer at a pH of 7.0-7.5.[9][11][12]
Suitable buffers include PBS, Tris, or HEPES.[9][11][12] The protein concentration should
ideally be between 1-10 mg/mL.[9][12]

» If necessary, reduce disulfide bonds to free thiols by adding an excess of a reducing agent
like TCEP.[9][11][12]

2. Dye Stock Solution:
o Allow the vial of TMRM-5-maleimide to warm to room temperature.

e Prepare a 10 mM stock solution by dissolving the dye in anhydrous DMSO or DMF.[9][11]
[13]

Labeling Reaction
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Figure 2: A step-by-step workflow for protein labeling with TMRM-5-maleimide.

Procedure:

e Add a 10- to 20-fold molar excess of the TMRM-5-maleimide stock solution to the protein

solution while stirring.[10][12][13]

« Incubate the reaction mixture for 2 hours at room temperature or overnight at 4°C.[9][10][11]

 After incubation, purify the labeled protein from the unreacted dye using methods such as

gel filtration, dialysis, or HPLC.[9][11]

Determination of Degree of Labeling (DOL)
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The DOL, which is the average number of dye molecules per protein, can be determined
spectrophotometrically. This involves measuring the absorbance of the labeled protein at 280
nm (for the protein) and at the absorbance maximum of the dye (~543 nm).

Applications in Scientific Research

The stable and bright fluorescence of TMRM makes it a valuable tool in a wide range of
applications:

» Fluorescence Microscopy: TMRM is used to visualize the localization and dynamics of
labeled proteins within live cells.

o Flow Cytometry: It can be used to quantify cell populations based on the expression of a
specific protein.

e Immunofluorescence: TMRM is commonly conjugated to antibodies for immunofluorescence
staining.[8]

» Mitochondrial Membrane Potential: As a cell-permeant cationic dye, TMRM accumulates in
active mitochondria and is used to measure mitochondrial membrane potential.[14][15][16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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